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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the properties,
experimental applications, and analysis of ethyl alcohol-d6 (ethanol-d6). This deuterated
analog of ethanol is a critical tool in a variety of scientific disciplines, including nuclear magnetic
resonance (NMR) spectroscopy, mass spectrometry (MS), and metabolic research. Its unique
isotopic composition allows for precise quantification and tracing of ethanol and its metabolites
in complex biological systems.

Core Properties of Ethyl Alcohol-d6

Ethyl alcohol-d6, also known as hexadeuteroethanol, has the chemical formula CDsCD20D.
The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, results in a
higher molecular weight compared to its non-deuterated counterpart, ethanol (C2HsOH). This
isotopic labeling is the foundation of its utility in advanced analytical techniques.

Quantitative Data Summary

The physical and chemical properties of ethyl alcohol-d6 are summarized in the table below.
These values are essential for experimental design and data interpretation.
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Property Value References
Molecular Weight 52.11 g/mol [1112][3]
Exact Mass 52.079525286 Da [1]

Chemical Formula C2D6O [2][3]

CAS Number 1516-08-1 [2]

Density 0.892 g/mL at 25 °C

Boiling Point 78 °C

Melting Point -130 °C

Isotopic Purity Typically =99.5 atom % D

Experimental Protocols and Applications

Ethyl alcohol-d6 is predominantly utilized as an internal standard in quantitative analysis and
as a tracer in metabolic studies. Its applications span from forensic toxicology to fundamental
biochemical research.

Quantification of Ethanol in Biological Samples via
GCIMS

A primary application of ethyl alcohol-d6 is in the quantification of ethanol in biological
matrices, such as whole blood, using Gas Chromatography-Mass Spectrometry (GC/MS). In
this method, ethyl alcohol-d6 serves as an ideal internal standard because its chemical and
physical properties are very similar to ethanol, but it is distinguishable by its mass.[4]

Experimental Protocol:

o Sample Preparation: A known amount of ethyl alcohol-d6 is added to the biological sample
(e.g., 0.1 mL of whole blood).[2][5]

e Headspace Extraction: The vial containing the sample is incubated to allow volatile
compounds, including ethanol and ethyl alcohol-d6, to equilibrate in the headspace.[2][5]
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o GC/MS Analysis: A sample of the headspace gas is injected into the GC/MS system. The gas
chromatograph separates the components based on their boiling points and interactions with
the column, and the mass spectrometer detects and quantifies the ions of interest.

o Quantification: The concentration of ethanol in the original sample is determined by
comparing the peak area of ethanol to the peak area of the ethyl alcohol-d6 internal
standard. The ions typically monitored are m/z 31 for ethanol and m/z 33 for ethyl alcohol-
d6.[2][5]

NMR Spectroscopy

Ethyl alcohol-d6 is also used as a solvent in NMR spectroscopy. Its deuterated nature means
it does not produce a significant signal in tH NMR spectra, thus preventing interference with the
signals from the analyte of interest.

Experimental Protocol for NMR Sample Preparation:

e Analyte Preparation: The compound to be analyzed is weighed and dissolved in a known
volume of ethyl alcohol-d6.

e Transfer to NMR Tube: The solution is transferred to a 5 mm NMR tube.

o Data Acquisition: The NMR tube is placed in the spectrometer, and the *H NMR spectrum is
acquired. The residual proton signals of ethyl alcohol-d6 can be used as a chemical shift
reference.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key experimental workflows
involving ethyl alcohol-d6.
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Workflow for Quantification of Ethanol using Ethyl Alcohol-d6 in GC/MS.
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Workflow for NMR Sample Preparation using Ethyl Alcohol-d6 as a Solvent.

Use in Metabolic Studies

Ethyl alcohol-d6 is a valuable tracer for studying the metabolic fate of ethanol in vivo. By
administering ethyl alcohol-d6 to an organism, researchers can track the incorporation of
deuterium into various metabolites using mass spectrometry. This provides insights into
metabolic pathways and fluxes. For example, it has been used to study postmortem ethanol
diffusion and degradation.[6][7]

The general workflow for such a study is outlined below:
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Logical Workflow for an In Vivo Metabolic Study using Ethyl Alcohol-d6.

In conclusion, ethyl alcohol-d6 is an indispensable tool for researchers and scientists in
various fields. Its unique isotopic properties enable precise and accurate measurements that
are crucial for advancing our understanding of ethanol's effects and metabolism. The
methodologies described in this guide provide a foundation for the effective application of this
important compound in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b042895?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocol_for_Preparing_NMR_Samples_with_Ethanol_d.pdf
https://www.jsbms.jp/english/publish/3-1_iwai.pdf
https://isotope.com/nmr-solvents-and-consumables/ethanol-d6-d-dlm-31b-5
https://isotope.com/nmr-solvents-and-consumables/ethanol-d6-d-dlm-31b-5
https://escholarship.org/uc/item/67m961nq
https://escholarship.org/uc/item/67m961nq
https://escholarship.org/uc/item/67m961nq
https://www.jstage.jst.go.jp/article/mms/3/1/3_2019.06.003/_pdf/-char/ja
https://pubmed.ncbi.nlm.nih.gov/8566920/
https://pubmed.ncbi.nlm.nih.gov/8566920/
https://pubmed.ncbi.nlm.nih.gov/8566913/
https://pubmed.ncbi.nlm.nih.gov/8566913/
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-molecular-weight
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-molecular-weight
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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